Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)-
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Description
Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)- (MMAE) is an organic compound of the carboxylic acid family. It is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. MMAE is also known as 1-methylethyl 3-methoxybenzoate, and is sometimes referred to as 3-methoxy-4-(1-methylethoxy)benzoic acid. It is a colorless solid that is soluble in organic solvents and is used as a reagent in organic synthesis.
Scientific Research Applications
Oxidation Processes
- Methoxy-substituted benzenes, like Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)-, are subject to oxidation processes. A study demonstrated their oxidation with hydrogen peroxide catalyzed by methyltrioxorhenium (VII) in acetic acid, yielding p-benzoquinones (Adam et al., 1995).
Synthesis of Complex Organic Compounds
- Benzeneacetic acid derivatives are used in the synthesis of complex organic compounds. For instance, a study detailed the synthesis of 1,3,5-trimethoxy[1-14C]benzene via a multi-step process starting from potassium [14C]cyanide, demonstrating the versatility of these compounds in synthetic chemistry (Lee et al., 1990).
Development of Antiradiation Compounds
- Research on potential antiradiation compounds involved reactions with substituted nitrostyrenes containing 3,4-dimethoxy- and 3-methoxy-4-acetoxy groups, showcasing the potential biomedical applications of Benzeneacetic acid derivatives (Bhat & Mccarthy, 1964).
Creation of Fungicidal and Fungistatic Agents
- Alpha-methoxy(methylthio)-3-thenylidene-o-aminophenols and corresponding 3-thienyl-2'-benzoxazoles, synthesized from compounds similar to Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)-, have shown fungicidal and fungistatic activity, indicating their potential in agricultural or pharmaceutical industries (Gol'dfarb et al., 1986).
Chemical Transformations and Catalysis
- Benzeneacetic acid derivatives are utilized in various chemical transformations. A study described the condensation of indole carboxylic acids with substituted o-phenylenediamines to produce indole-benzimidazoles, showcasing the role of these compounds in catalysis and synthesis (Wang et al., 2016).
Interaction with Metal Ions
- Complexes with metal ions like Zn(II), Cd(II), and Pt(II) have been synthesized using anti-inflammatory drugs structurally related to Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)-. This research indicates the potential of these compounds in the development of new materials or drugs (Dendrinou-Samara et al., 1998).
Properties
IUPAC Name |
2-(3-methoxy-4-propan-2-yloxyphenyl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-8(2)16-10-5-4-9(7-12(13)14)6-11(10)15-3/h4-6,8H,7H2,1-3H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWZIQDJXVGSPSD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)CC(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00427975 |
Source
|
Record name | Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88449-50-7 |
Source
|
Record name | Benzeneacetic acid, 3-methoxy-4-(1-methylethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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